Cas no 2091400-16-5 (1-(4-Amino-5-iodo-2-methyl-phenyl)-ethanone)

• Product Name: 1-(4-Amino-5-iodo-2-methyl-phenyl)-ethanone
• CAS No: 2091400-16-5
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 6838645
• PubChem ID: 58835538
• Update Time: 2025-03-26

1-(4-Amino-5-iodo-2-methyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2091400-16-5
• SCHEMBL25873558
• 1-(4-amino-5-iodo-2-methylphenyl)ethan-1-one
• 1-(4-Amino-5-iodo-2-methyl-phenyl)-ethanone

• Inchi： 1S/C9H10INO/c1-5-3-9(11)8(10)4-7(5)6(2)12/h3-4H,11H2,1-2H3
• InChI Key： QORBOPCWXMZWIB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C)=C(C(C)=O)C=1)N

Computed Properties

• Exact Mass: 274.98071Da
• Monoisotopic Mass: 274.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų